Cas no 39588-43-7 (1,2,3-Benzothiadiazole-6-carboxylic acid, methyl ester)

• Product Name: 1,2,3-Benzothiadiazole-6-carboxylic acid, methyl ester
• CAS No: 39588-43-7
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 1510220
• PubChem ID: 760156
• Update Time: 2025-04-21

1,2,3-Benzothiadiazole-6-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzothiadiazole-6-carboxylic acid, methyl ester
• SCHEMBL507588
• Methyl benzo[d][1,2,3]thiadiazole-6-carboxylate
• SR-01000455521-1
• 39588-43-7
• STK009865
• DS-020792
• SR-01000455521
• AKOS000650142
• 1,2,3-Benzothiadiazole-6-carboxylic acid methyl ester
• RLPJBFFHKGWDAY-UHFFFAOYSA-N
• methyl 1,2,3-benzothiadiazole-6-carboxylate
• CCG-17955
• Benzo[1,2,3]thiadiazole-6-carboxylic acid methyl ester

• Inchi： 1S/C8H6N2O2S/c1-12-8(11)5-2-3-6-7(4-5)13-10-9-6/h2-4H,1H3
• InChI Key： RLPJBFFHKGWDAY-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=O)OC)C=CC=2N=N1

Computed Properties

• Exact Mass: 194.01508
• Monoisotopic Mass: 194.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 52.08